3-chloro-4-methoxy-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H17ClN4O3S/c1-12-3-10-18(22-21-12)20-13-4-6-14(7-5-13)23-27(24,25)15-8-9-17(26-2)16(19)11-15/h3-11,23H,1-2H3,(H,20,22)
• InChI Key: GXHUFCPFWRKYPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C18H17ClN4O3S
• Molecular Weight: 404.9 g/mol

Description

3-chloro-4-methoxy-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)benzenesulfonamide is a chemical compound that is commonly referred to as a sulfonamide. It is a synthetic compound that has been extensively studied due to its potential applications in the field of scientific research.

Scientific Research Applications

Herbicide Selectivity and Metabolism

• Herbicide Selectivity in Cereals: Compounds similar to the one have been utilized in herbicides like chlorsulfuron, demonstrating selective postemergence activity in small grains by enabling the crop plants to metabolize the herbicide into an inactive form. This selectivity is based on the plants' ability to hydroxylate and conjugate the herbicide with a carbohydrate moiety, differing significantly between tolerant (e.g., wheat, oats, barley) and sensitive plants (Sweetser, Schow, & Hutchison, 1982)(Sweetser et al., 1982).

Antagonistic Properties in Pharmacology

• Cognitive Enhancing Properties: Related benzenesulfonamide derivatives have shown potential in pharmacological research, with some compounds like SB-399885 acting as potent and selective antagonists at specific receptors (e.g., 5-HT6 receptors) and demonstrating cognitive-enhancing properties in animal models. This suggests potential therapeutic utility in disorders characterized by cognitive deficits (Hirst et al., 2006)(Hirst et al., 2006).

Photodynamic Therapy for Cancer Treatment

• Photosensitizers in Cancer Treatment: Some sulfonamide derivatives have been evaluated for their efficacy as photosensitizers in photodynamic therapy (PDT) for cancer treatment. These studies focus on the compounds' photophysical and photochemical properties, including their fluorescence properties and singlet oxygen quantum yield, highlighting their potential as Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020)(Pişkin et al., 2020).

Environmental Behavior of Herbicides

• Adsorption and Degradation in Soil: The environmental behavior of similar sulfonamide herbicides, including their adsorption characteristics and degradation pathways in soil, has been studied. These investigations provide insights into the persistence and mobility of such compounds in different soil types, with factors like pH and temperature affecting their degradation rates and adsorption to soil particles (Braschi et al., 1997; Thirunarayanan, Zimdahl, & Smika, 1985)(Braschi et al., 1997)(Thirunarayanan et al., 1985).